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Compound of Interest

Compound Name: Linoleyl behenate

Cat. No.: B15550469

Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

This document provides detailed procedural guidance for the safe handling and disposal of

Linoleyl Behenate (also known as Behenyl Linoleate), a non-hazardous substance commonly

used in research and development. Adherence to these protocols is essential for maintaining a

safe laboratory environment and ensuring regulatory compliance.

Summary of Key Safety Data
For quick reference, the following table summarizes the pertinent safety and physical property

data for Linoleyl Behenate.
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Property Value Source

Chemical Name Behenyl linoleate MedChemExpress

Synonyms

Linoleyl behenate, Docosyl

(9Z,12Z)-9,12-

octadecadienoate

MedChemExpress

CAS Number 204688-40-4 MedChemExpress

Hazard Classification
Not a hazardous substance or

mixture
MedChemExpress[1]

Physical State Solid Larodan[2]

Molecular Formula C40H76O2 MedChemExpress[1]

Molecular Weight 589.03 g/mol MedChemExpress[1]

Personal Protective Equipment (PPE)
Standard laboratory personal protective equipment should be worn when handling Linoleyl
Behenate. This includes:

Safety Glasses or Goggles: To protect the eyes from any potential splashes or airborne

particles.

Laboratory Coat: To protect skin and clothing.

Gloves: Nitrile gloves are recommended for handling this substance. Nitrile provides good

resistance to a variety of chemicals and is a suitable choice for non-hazardous materials.[3]

[4][5][6]

Experimental Protocol: Standard Handling
Procedure
When working with Linoleyl Behenate, follow these standard laboratory practices:

Work Area: Handle the solid material in a well-ventilated area, such as on a laboratory

bench.
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Weighing: When weighing the solid, use a weigh boat or appropriate container to prevent

contamination of the balance.

Transfer: Use a clean spatula or other suitable utensil to transfer the solid.

Cleaning: After handling, clean any residual material from the work surface and equipment.

Disposal Procedures for Linoleyl Behenate
As Linoleyl Behenate is classified as a non-hazardous solid, its disposal is straightforward.

The following workflow outlines the step-by-step process for its proper disposal.

Caption: Disposal workflow for non-hazardous solid Linoleyl Behenate.

Step-by-Step Disposal Guidance:

Segregation: Ensure that the Linoleyl Behenate waste is not mixed with any hazardous

materials. If it has been contaminated with a hazardous substance, it must be disposed of as

hazardous waste according to your institution's specific protocols.

Containment: Place the solid Linoleyl Behenate waste into a securely sealed container.

This can be a plastic bag or a screw-top container.

Labeling: Clearly label the container as "Non-Hazardous Solid Waste" and list the contents

("Linoleyl Behenate").

Final Disposal: Dispose of the labeled container in the designated receptacle for non-

hazardous laboratory solid waste.[7][8][9][10] This is typically part of the regular solid waste

stream for the laboratory. Consult your institution's specific guidelines for the exact location

of these receptacles.

Empty Containers: Empty containers that previously held Linoleyl Behenate can be

disposed of in the regular trash, provided they are completely empty. It is good practice to

deface the label to prevent any confusion.[8]

By following these procedures, you can ensure the safe and compliant disposal of Linoleyl
Behenate, contributing to a secure and efficient laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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